Cas no 1702208-22-7 (Methyl 2-(azetidin-3-yloxy)acetate)

• Product Name: Methyl 2-(azetidin-3-yloxy)acetate
• CAS No: 1702208-22-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5715191
• PubChem ID: 84049920
• Update Time: 2023-10-15

Methyl 2-(azetidin-3-yloxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-3-yloxy)acetate
• 1702208-22-7
• methyl2-(azetidin-3-yloxy)acetate
• EN300-1069254
• Acetic acid, 2-(3-azetidinyloxy)-, methyl ester
• Methyl 2-(azetidin-3-yloxy)acetate

• Inchi： 1S/C6H11NO3/c1-9-6(8)4-10-5-2-7-3-5/h5,7H,2-4H2,1H3
• InChI Key： FXTJNVFFCMPTFQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1CNC1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 232.4±30.0 °C(Predicted)
• pka: 9.23±0.40(Predicted)